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Compound of Interest

Compound Name: Tetraborate

Cat. No.: B1243019 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling tetraborate, a compound with various applications in laboratory

settings. Adherence to these procedural, step-by-step guidelines is critical for minimizing risks

and ensuring proper disposal.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling tetraborate, particularly in its powdered form, wearing appropriate personal

protective equipment is the first line of defense against exposure.[1][2][3] The following table

summarizes the recommended PPE and occupational exposure limits.
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PPE Category Specification Source(s)

Eye/Face Protection

Wear splash-resistant safety

goggles with a face shield.[4]

Ensure compliance with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[1][4][5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] A lab coat

should be worn.[6]

[1][3][6]

Respiratory Protection

If exposure limits are exceeded

or if irritation is experienced,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[1][4]

[1][4][6]

Exposure Limit Agency Value (TWA) Source(s)

Permissible Exposure

Limit (PEL)
OSHA Not established [4]

Recommended

Exposure Limit (REL)
NIOSH 5 mg/m³ [4]

Threshold Limit Value

(TLV)
ACGIH

2 mg/m³ (inhalable

fraction)
[4]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan for Handling Tetraborate
Safe handling practices are crucial to prevent accidental exposure and contamination.

Handling Procedures:
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Engineering Controls: Use in a well-ventilated area, preferably under a chemical fume hood,

to minimize dust.[1][7] Provide local exhaust or process enclosure ventilation.[4]

Avoid Dust Formation: Handle the substance in a way that avoids generating dust.[1][4][7]

Do not use compressed air for cleaning surfaces where dust may have settled.[5]

Personal Hygiene: Wash hands thoroughly after handling and before breaks or meals.[3][7]

Remove any contaminated clothing immediately.[3][7]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container to prevent

moisture absorption.[6][7][8] Keep away from incompatible materials such as strong reducing

agents, alkali metals, strong acids, and bases.[1][5]

First-Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First-Aid Procedure Source(s)

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids.[1][7] Remove contact

lenses if present and easy to

do.[9] Seek medical attention.

[1][7]

[1][7][9]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes.[1] Remove all

contaminated clothing.[7]

[1][7]

Inhalation

Move to fresh air. If not

breathing, give artificial

respiration.[1] Seek immediate

medical attention if adverse

effects occur.[4]

[1][4]

Ingestion

Do NOT induce vomiting.[1]

Call a physician or poison

control center immediately.[1]

[1]

Disposal Plan
Proper disposal of tetraborate is essential to prevent environmental contamination.

Disposal Procedures:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[1]

Spill Cleanup: For spills, wear appropriate PPE.[10] Sweep up and shovel the material into

suitable, labeled containers for disposal.[1][10] Avoid generating dust.[1][10]
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Container Disposal: Dispose of contents and container to an approved waste disposal plant.

[1]

Environmental Precautions: Prevent the substance from reaching drains, sewers, or

waterways, as large amounts can be harmful to aquatic life.[6][7][9]

Tetraborate Spill Response Workflow
The following diagram outlines the procedural steps for managing a tetraborate spill in a

laboratory setting.
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Immediate Response

Assessment & Preparation

Containment & Cleanup

Disposal & Decontamination

Tetraborate Spill Occurs

Alert personnel in the area
and restrict access

Assess the spill size
and potential hazards

Don appropriate PPE:
- Safety goggles/face shield

- Gloves
- Lab coat

- Respirator (if dusty)

Contain the spill to
prevent spreading

Carefully sweep or vacuum
solid material.

Avoid creating dust.

Place spilled material into a
labeled, sealed container

Decontaminate the spill area
and equipment

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a tetraborate spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1243019?utm_src=pdf-body-img
https://www.benchchem.com/product/b1243019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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